Cas no 71977-56-5 (2,7-Naphthalenedithiol)

2,7-Naphthalenedithiol structure
2,7-Naphthalenedithiol structure
Product Name:2,7-Naphthalenedithiol
CAS No:71977-56-5
MF:C10H8S2
MW:192.300519943237
CID:562664
PubChem ID:13379617
Update Time:2025-08-03

2,7-Naphthalenedithiol Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedithiol
    • naphthalene-2,7-dithiol
    • 2,7-Dimercaptonaphthalene
    • 2.7-Disulfhydryl-naphthalin
    • Naphthalin-2,7-dithiol
    • FT-0641379
    • SCHEMBL332436
    • 2,7-Naphthalindithiol
    • AKOS006271839
    • A914430
    • DTXSID30538780
    • 71977-56-5
    • DB-020265
    • G82798
    • MDL： MFCD00068910
    • Inchi： 1S/C10H8S2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1-6,11-12H
    • InChI Key： INUVVGTZMFIDJF-UHFFFAOYSA-N
    • SMILES： SC1=CC=C2C=CC(=CC2=C1)S

Computed Properties

  • Exact Mass: 192.00700
  • Monoisotopic Mass: 192.00674260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • Density: 1.292
  • Boiling Point: 353.7°C at 760 mmHg
  • Flash Point: 178.6 ºC
  • Refractive Index: 1.747
  • PSA: 77.60000
  • LogP: 3.41720
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,7-Naphthalenedithiol Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

2,7-Naphthalenedithiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,7-Naphthalenedithiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016606-100mg
2,7-Naphthalenedithiol
 71977-56-5 98%
100mg
 1966CNY 2021-05-07
Alichem
A219006401-100mg
Naphthalene-2,7-dithiol
 71977-56-5 95%
100mg
 $400.00 2023-09-01
Ambeed
A292100-100mg
Naphthalene-2,7-dithiol
 71977-56-5 95%
100mg
 $132.0 2025-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016606-100mg
2,7-Naphthalenedithiol
 71977-56-5 98%
100mg
 1966.0CNY 2021-07-13
TRC
N756898-1mg
2,7-naphthalenedithiol
 71977-56-5
1mg
 $ 50.00 2022-06-03
TRC
N756898-2mg
2,7-naphthalenedithiol
 71977-56-5
2mg
 $ 65.00 2022-06-03
TRC
N756898-10mg
2,7-naphthalenedithiol
 71977-56-5
10mg
 $ 95.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N28560-100mg
Naphthalene-2,7-dithiol
 71977-56-5
100mg
 ¥2922.0 2021-09-08
A2B Chem LLC
AC51653-100mg
Naphthalene-2,7-dithiol
 71977-56-5 95%
100mg
 $123.00 2024-04-19
Ambeed
A292100-50mg
Naphthalene-2,7-dithiol
 71977-56-5 95%
50mg
 $84.0 2025-04-17

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